Cas no 1332530-02-5 (2-Piperazin-1-yl-N-(3,4,5-trimethoxyphenyl)acetamide;dihydrochloride)

• Product Name: 2-Piperazin-1-yl-N-(3,4,5-trimethoxyphenyl)acetamide;dihydrochloride
• CAS No: 1332530-02-5
• MF: C₁₅H₂₅Cl₂N₃O₄
• MW: 382.282702207565
• MDL: MFCD13857407
• CID: 4695057
• Update Time: 2025-06-08

2-Piperazin-1-yl-N-(3,4,5-trimethoxyphenyl)acetamide;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(piperazin-1-yl)-N-(3,4,5-trimethoxyphenyl)acetamide dihydrochloride
• 2-Piperazin-1-yl-N-(3,4,5-trimethoxyphenyl)-acetamide dihydrochloride
• 2-piperazin-1-yl-N-(3,4,5-trimethoxyphenyl)acetamide dihydrochloride
• 2-Piperazin-1-yl-N-(3,4,5-trimethoxyphenyl)acetamide;dihydrochloride

• MDL： MFCD13857407
• Inchi： 1S/C15H23N3O4.2ClH/c1-20-12-8-11(9-13(21-2)15(12)22-3)17-14(19)10-18-6-4-16-5-7-18;;/h8-9,16H,4-7,10H2,1-3H3,(H,17,19);2*1H
• InChI Key： AMBGUYKTQSHFPF-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C(CN1CCNCC1)NC1C=C(C(=C(C=1)OC)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 336
• Topological Polar Surface Area: 72.1

2-Piperazin-1-yl-N-(3,4,5-trimethoxyphenyl)acetamide;dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Piperazin-1-yl-N-(3,4,5-trimethoxyphenyl)acetamide;dihydrochloride

Introduction to 2-Piperazin-1-yl-N-(3,4,5-trimethoxyphenyl)acetamide;Dihydrochloride (CAS No. 1332530-02-5)

2-Piperazin-1-yl-N-(3,4,5-trimethoxyphenyl)acetamide;Dihydrochloride, identified by its CAS number 1332530-02-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of amides, characterized by its piperazine moiety and a substituted aromatic ring, which contribute to its unique chemical and pharmacological properties. The presence of the dihydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further investigation in medicinal chemistry.

The structural composition of 2-Piperazin-1-yl-N-(3,4,5-trimethoxyphenyl)acetamide;Dihydrochloride includes a piperazine ring at the 1-position, which is a common pharmacophore in drug design due to its ability to interact with biological targets. The aromatic part of the molecule consists of a phenyl ring substituted with three methoxy groups at positions 3, 4, and 5. This substitution pattern not only influences the electronic properties of the molecule but also contributes to its potential biological activity by increasing lipophilicity and metabolic stability.

In recent years, there has been a growing interest in developing novel therapeutic agents that target neurological and inflammatory disorders. The piperazine moiety in 2-Piperazin-1-yl-N-(3,4,5-trimethoxyphenyl)acetamide;Dihydrochloride has been extensively studied for its role in modulating neurotransmitter systems. Specifically, piperazine derivatives have shown promise in treating conditions such as depression, anxiety, and chronic pain by interacting with serotonin and dopamine receptors. The methoxy-substituted phenyl ring further enhances the compound's potential by providing additional binding sites for biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with high accuracy. Molecular docking studies have suggested that 2-Piperazin-1-yl-N-(3,4,5-trimethoxyphenyl)acetamide;Dihydrochloride may interact with various enzymes and receptors involved in inflammation and pain pathways. For instance, it has been hypothesized that this compound could inhibit cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins involved in inflammatory responses.

Furthermore, the dihydrochloride salt form of this compound offers several advantages in terms of formulation and bioavailability. The salt form improves solubility in aqueous solutions, which is crucial for oral and intravenous administration. This enhanced solubility can lead to more predictable pharmacokinetic profiles and improved patient compliance. Additionally, the stability of the dihydrochloride salt under various storage conditions makes it a practical choice for pharmaceutical development.

The synthesis of 2-Piperazin-1-yl-N-(3,4,5-trimethoxyphenyl)acetamide;Dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps include nucleophilic substitution reactions to introduce the piperazine moiety and palladium-catalyzed cross-coupling reactions for the methoxy-substituted phenyl ring. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale while maintaining high chemical purity.

Preclinical studies have begun to explore the potential therapeutic applications of 2-Piperazin-1-yl-N-(3,4,5-trimethoxyphenyl)acetamide;Dihydrochloride. Initial findings suggest that this compound exhibits anti-inflammatory properties by modulating cytokine production and inhibiting key signaling pathways involved in inflammation. These effects make it a promising candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, the compound's interaction with central nervous system (CNS) receptors has opened up new avenues for research in neurology. Animal models have demonstrated that 2-Piperazin-1-yl-N-(3,4,5-trimethoxyphenyl)acetamide;Dihydrochloride can alleviate symptoms associated with neuropathic pain by enhancing serotonin receptor activity. This finding is particularly significant given the limitations of current treatments for neuropathic pain syndromes.

The development of novel drug candidates often involves a rigorous process of optimization to improve efficacy while minimizing side effects. In the case of 2-Piperazin-1-yl-N-(3,4,5-trimethoxyphenyl)acetamide;Dihydrochloride, researchers are focusing on modifying the substitution pattern on the phenyl ring to enhance selectivity for target receptors. By fine-tuning the molecular structure, it may be possible to develop derivatives with improved therapeutic profiles.

Regulatory agencies require comprehensive data on safety and efficacy before approving new drugs for clinical use. Researchers are currently conducting detailed toxicology studies to assess the long-term effects of 2-Piperazin-1-yl-N-(3,4,5-trimethoxyphenyl)acetamide;Dihydrochloride on various organ systems. These studies are crucial for ensuring that the compound is safe for human consumption and can be used effectively in therapeutic settings.

The integration of artificial intelligence (AI) into drug discovery has accelerated the process of identifying promising candidates like 2-Piperazin-1-yl-N-(3,4,5-trimethoxyphenyl)acetamide;Dihydrochloride. AI algorithms can analyze vast datasets to predict potential drug interactions and optimize molecular structures for better efficacy. This technology has significantly reduced the time required to bring new drugs from discovery to market.

In conclusion,2-Piperazin-1-yl-N-(3,4,5-trimethoxyphenyl)acetamide;Dihydrochloride (CAS No. 1332530-02-5) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its potential applications in treating neurological and inflammatory disorders make it a valuable compound for further investigation. As research continues，this compound holds great promise for improving patient outcomes through innovative therapeutic strategies.